Cas no 333406-09-0 ((4-Cyano-phenyl)-acetic acid)

(4-Cyano-phenyl)-acetic acid is a versatile organic compound featuring a phenyl ring substituted with a cyano group at the para position and an acetic acid functional group. This structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly for constructing active pharmaceutical ingredients (APIs) and agrochemicals. The cyano group enhances reactivity, enabling further derivatization, while the carboxylic acid moiety allows for easy conjugation or salt formation. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound is commonly utilized in research and industrial settings for its well-defined chemical properties and compatibility with various reaction conditions.

(4-Cyano-phenyl)-acetic acid structure

Product Name:(4-Cyano-phenyl)-acetic acid

CAS No:333406-09-0

MF:C₉H₇NO₂

MW:161.157382249832

CID:3049131

PubChem ID:79587

Update Time:2025-10-29

(4-Cyano-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

- (4-Cyano-phenyl)-acetic acid
- SCHEMBL335492
- DTXSID00203054
- 333406-09-0
- BCP15472
- Benzeneacetic acid, 4-cyano-
- (p-Cyanophenyl)acetic acid
- AC-22906
- NS00033149
- F2167-4980
- NSC-14104
- FC137918
- 4-Cyanobenzeneacetic acid
- p-cyanophenylacetic acid
- 4-Cyanophenylacetic acid
- 4-cyano phenyl acetic acid
- (4-Cyanophenyl)acetic acid #
- Z362118788
- Acetic acid, (p-cyanophenyl)-
- 4-Cyanophenyl acetic acid
- AKOS008118611
- EINECS 226-753-7
- 2-(4-Cyanophenyl)aceticacid
- EN300-62024
- NSC14104
- 2-(4-cyanophenyl)acetic acid
- 226-753-7
- YJK6AE7K3P
- (4-Cyanophenyl)acetic acid
- UNII-YJK6AE7K3P
- MFCD06798066
- 4-cyano-phenylacetic acid
- SY007137
- DB-263030
- CS-W004704
- FS-3473
- AE-641/00004032
- D72888
- NSC 14104
- 5462-71-5
- 4-Cyanophenylacetic acid, 97%
- DTXCID00125545
- Inchi： 1S/C9H7NO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5H2,(H,11,12)
- InChI Key： WEBXRQONNWEETE-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC(C#N)=CC=1)=O

Computed Properties

Exact Mass: 161.048
Monoisotopic Mass: 161.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 61.1A^2

Experimental Properties

Density: 1.26
Melting Point: 150-154℃
Boiling Point: 355.2°Cat760mmHg
Flash Point: 168.6°C
Refractive Index: 1.576
PSA: 61.09000
LogP: 1.18538

(4-Cyano-phenyl)-acetic acid Pricemore >>

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